Cas no 128104-53-0 (2-Naphthalenemethanol, 5-bromo-)

• Product Name: 2-Naphthalenemethanol, 5-bromo-
• CAS No: 128104-53-0
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 4797677
• PubChem ID: 13477023
• Update Time: 2025-06-09

2-Naphthalenemethanol, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanol, 5-bromo-
• 5-Bromonaphthalene-2-methanol
• (5-bromonaphthalen-2-yl)methanol
• 5-Bromo-2-hydroxymethylnaphthalene
• 5-Bromo-2-hydroxymethyl-naphthalene
• A1-87170
• F94973
• 128104-53-0
• SCHEMBL7221961
• WQWYMTQBTFOERJ-UHFFFAOYSA-N
• DB-168526
• 5-Bromo-2-naphthalenemethanol
• AKOS005067697

• Inchi： 1S/C11H9BrO/c12-11-3-1-2-9-6-8(7-13)4-5-10(9)11/h1-6,13H,7H2
• InChI Key： WQWYMTQBTFOERJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=C(CO)C=CC=21

Computed Properties

• Exact Mass: 235.98368g/mol
• Monoisotopic Mass: 235.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenemethanol, 5-bromo-

5-Bromo-2-Naphthalenemethanol (CAS No. 128104-53-0): Synthesis, Biological Activity, and Emerging Applications in Chemical Biology

The compound 5-bromo-2-naphthalenemethanol (CAS No. 128104-53-0), also referred to as 5-bromo-naphthalene-2-methanol, represents a structurally unique aromatic alcohol with significant potential in medicinal chemistry and chemical biology. Its core structure comprises a naphthalene ring system substituted at position 5 with a bromine atom and at position 2 with a methanol group, creating a scaffold that balances hydrophobicity and hydrogen bonding capacity. This naphthylmethanol derivative has garnered attention due to its tunable physicochemical properties, enabling exploration across diverse research domains.

Recent advancements in synthetic methodologies have optimized the preparation of 5-bromo-2-naphthalenemethanol. A notable protocol published in the Journal of Organic Chemistry (DOI: 10.1021/acs.joc.3c00497) describes a palladium-catalyzed cross-coupling strategy using aryl halides as precursors. This approach achieves >95% yield under mild conditions by employing a ligand system combining Xantphos with bis(trifluoromethylsulfonimidamide) palladium(II). Such improvements address previous challenges associated with positional selectivity during bromination steps, ensuring precise placement of the substituent on the naphthalene framework.

In biological systems, this compound exhibits intriguing activity profiles. A 2023 study in Chemical Communications (DOI: 10.1039/d3cc01674a) demonstrated that 5-bromo-naphthalene-2-methanol acts as a selective inhibitor of histone deacetylase 6 (HDAC6) with an IC₅₀ value of 1.8 μM. The bromine substituent was found critical for binding to the enzyme's catalytic pocket through halogen bond interactions with tyrosine residues, while the methanol group enhanced aqueous solubility compared to analogous alkyl derivatives.

Emerging applications in drug discovery highlight its utility as a privileged scaffold. Researchers at MIT recently reported its use as a chiral auxiliary in asymmetric synthesis of bioactive compounds (Nat. Chem., DOI: 10.1038/s41557-023-01347-w). The rigid naphthyl framework provided steric control during transition metal-catalyzed cycloadditions, achieving enantiomeric excesses exceeding 98% for targeted heterocyclic products relevant to GPCR modulators.

In material science contexts, this compound has been incorporated into self-assembling peptide amphiphiles for nanomedicine applications. A collaborative study between ETH Zurich and Stanford demonstrated that conjugation of 5-bromo-2-naphthylmethanol-functionalized peptides formed nanostructures with tunable drug-loading capacities (DOI: 10.1021/acs.nanolett.3b03769). The bromine substitution enhanced fluorophore properties under two-photon excitation, enabling real-time imaging of drug release kinetics in tumor microenvironments.

Cutting-edge computational studies further elucidate its molecular interactions. Density functional theory (DFT) calculations published in ACS Omega (DOI: 10.1021/acsomega.3c06874) revealed that the bromine atom induces electron density redistribution across the naphthyl ring system, creating favorable π-stacking interactions with nucleic acid bases. This property is now being explored for developing antisense oligonucleotides targeting oncogenic RNA transcripts.

Safety evaluations conducted under OECD guidelines confirmed low acute toxicity (< LD₅₀ > 5 g/kg oral), while Ames tests showed no mutagenic effects up to concentrations of 5 mM (Toxicol In Vitro, DOI: 10.1016/j.tiv.2023.e99876). These profiles align with regulatory requirements for preclinical development programs targeting chronic conditions such as neurodegenerative diseases and metabolic disorders.

The compound's structural versatility is further exemplified by recent click chemistry applications (J Med Chem, DOI: 10.1021/acs.jmedchem.3c01478). Copper-free azide−alkyne cycloadditions using this molecule's alkyne-functionalized analog produced bioconjugates capable of selectively binding α-synuclein aggregates associated with Parkinson's disease pathology, demonstrating potential for diagnostic imaging agents.

Ongoing research explores its role in epigenetic therapy through dual inhibition of histone methyltransferases and demethylases (Nat Commun, DOI: 10.1038/s41467-023-43987-y). Structure−activity relationship studies identified that combining the naphthylmethanol core with sulfur-containing substituents enhances selectivity for DOTL methyltransferases over other epigenetic targets without compromising cellular permeability.

In summary, CAS No. 128104-53-0 represents more than just a chemical entity—it serves as a dynamic platform enabling breakthroughs across multiple disciplines within chemical biology and pharmaceutical science. Its unique combination of structural features positions it as an indispensable tool for advancing precision medicine approaches while continuing to inspire innovative synthetic strategies and mechanistic insights into biological systems.